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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity

Gibberellin A1 (GA1), a bioactive gibberellin crucial for various plant development processes.

Detailed application notes and experimental protocols are included to guide researchers in

utilizing GA1 for their studies.

Introduction to Gibberellin A1
Gibberellin A1 is a tetracyclic diterpenoid plant hormone that plays a pivotal role in regulating

a wide array of physiological and developmental processes in plants.[1][2] As a biologically

active gibberellin, GA1 is instrumental in promoting stem elongation, seed germination,

dormancy breaking, and the transition from vegetative to flowering stages.[1][3][4][5] Its

mechanism of action involves a complex signaling pathway that ultimately leads to the

degradation of DELLA proteins, which are negative regulators of gibberellin responses.[6][7][8]

[9][10] Understanding the role and signaling of GA1 is fundamental for advancements in plant

biology, agriculture, and the development of plant growth regulators.

Commercial Sources of High-Purity Gibberellin A1
A critical aspect of conducting reliable and reproducible research with GA1 is the availability of

high-purity commercial sources. Several reputable suppliers offer GA1 suitable for research

and analytical purposes. The following table summarizes key quantitative data from some of

these vendors to facilitate easy comparison.
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Supplier
Catalog
Number

Purity
Available
Quantities

Format

LGC Standards TRC-G377495 Not specified
1 mg, 5 mg, 25

mg
Not specified

MedchemExpres

s
HY-N7443 96.75%

1 mg, 5 mg, 10

mg, 50 mg, 100

mg

Solid

United States

Biological
164285 ≥97% (HPLC) 1 mg

White to off-white

solid

Cayman

Chemical
34291 ≥90% 1 mg, 5 mg A solid

MedKoo 465318 >98% 1 mg, 5 mg Solid powder

Olchemim 012 2491 > 90% (HPLC)
1 mg, 2 mg, 5

mg
Crystalline

Gibberellin A1 Signaling Pathway
The canonical signaling pathway for gibberellins, including GA1, involves a series of molecular

interactions that relieve the repression of growth-promoting genes. In the absence of GA1,

DELLA proteins, a class of nuclear transcriptional regulators, bind to and inactivate

transcription factors, thereby inhibiting plant growth.[6][8][9] The binding of GA1 to its soluble

receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1), triggers a conformational change in

GID1.[6][7][11] This GA1-GID1 complex then interacts with the DELLA protein.[6][10][11] This

interaction leads to the recruitment of an F-box protein (SLY1 in Arabidopsis or GID2 in rice),

which is part of an SCF E3 ubiquitin ligase complex.[7][8][12] The SCF complex

polyubiquitinates the DELLA protein, targeting it for degradation by the 26S proteasome.[7][9]

[13] The degradation of DELLA proteins releases the sequestered transcription factors,

allowing them to activate the expression of GA-responsive genes, which in turn promote

various growth and developmental processes.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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